Cas no 1805465-05-7 (2-(Difluoromethyl)-4-fluoro-3-methylpyridine-6-acetonitrile)

2-(Difluoromethyl)-4-fluoro-3-methylpyridine-6-acetonitrile is a fluorinated pyridine derivative with a difluoromethyl and acetonitrile functional group, offering unique reactivity and versatility in synthetic chemistry. Its structural features, including the electron-withdrawing fluoromethyl and nitrile groups, enhance its utility as an intermediate in pharmaceuticals and agrochemicals. The compound’s fluorine substitution improves metabolic stability and lipophilicity, making it valuable for designing bioactive molecules. Its well-defined reactivity profile allows for selective modifications, facilitating the synthesis of complex heterocyclic systems. This compound is particularly useful in cross-coupling reactions and nucleophilic substitutions, providing a robust platform for advanced chemical synthesis. High purity and consistent quality ensure reliable performance in research and industrial applications.

2-(Difluoromethyl)-4-fluoro-3-methylpyridine-6-acetonitrile structure

1805465-05-7 structure

Product Name:2-(Difluoromethyl)-4-fluoro-3-methylpyridine-6-acetonitrile

CAS No:1805465-05-7

MF:C₉H₇F₃N₂

MW:200.160492181778

CID:4805983

Update Time:2025-11-01

2-(Difluoromethyl)-4-fluoro-3-methylpyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)-4-fluoro-3-methylpyridine-6-acetonitrile
- Inchi： 1S/C9H7F3N2/c1-5-7(10)4-6(2-3-13)14-8(5)9(11)12/h4,9H,2H2,1H3
- InChI Key： OFMXHCVMOFPARC-UHFFFAOYSA-N
- SMILES： FC1C=C(CC#N)N=C(C(F)F)C=1C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 236
XLogP3: 1.7
Topological Polar Surface Area: 36.7

2-(Difluoromethyl)-4-fluoro-3-methylpyridine-6-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029033886-250mg	2-(Difluoromethyl)-4-fluoro-3-methylpyridine-6-acetonitrile	1805465-05-7	95%	250mg	$1,029.00	2022-04-01
Alichem	A029033886-500mg	2-(Difluoromethyl)-4-fluoro-3-methylpyridine-6-acetonitrile	1805465-05-7	95%	500mg	$1,668.15	2022-04-01
Alichem	A029033886-1g	2-(Difluoromethyl)-4-fluoro-3-methylpyridine-6-acetonitrile	1805465-05-7	95%	1g	$2,895.00	2022-04-01

2-(Difluoromethyl)-4-fluoro-3-methylpyridine-6-acetonitrile Related Literature

1. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
2. Enabling high-throughput single-animal gene-expression studies with molecular and micro-scale technologies

Jason Wan Lab Chip, 2020,20, 4528-4538
3. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130
4. Excellent peroxidase mimicking property of CuO/Pt nanocomposites and their application as an ascorbic acid sensor†

Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
5. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990

Additional information on 2-(Difluoromethyl)-4-fluoro-3-methylpyridine-6-acetonitrile

Comprehensive Overview of 2-(Difluoromethyl)-4-fluoro-3-methylpyridine-6-acetonitrile (CAS No. 1805465-05-7)

The compound 2-(Difluoromethyl)-4-fluoro-3-methylpyridine-6-acetonitrile (CAS No. 1805465-05-7) is a specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique molecular structure, featuring a difluoromethyl group and a fluoro substituent, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications due to its versatility and efficacy in various chemical reactions.

One of the key reasons for the growing interest in 2-(Difluoromethyl)-4-fluoro-3-methylpyridine-6-acetonitrile is its role in the development of novel crop protection agents. With the global emphasis on sustainable agriculture, this compound is being studied for its potential to enhance the efficacy of pesticides while minimizing environmental impact. Its fluorinated pyridine backbone is particularly attractive for designing next-generation agrochemicals that target specific pests without harming beneficial organisms.

In the pharmaceutical sector, 2-(Difluoromethyl)-4-fluoro-3-methylpyridine-6-acetonitrile is being investigated as a building block for drug discovery. The presence of fluorine atoms in its structure often improves the metabolic stability and bioavailability of drug candidates, making it a sought-after intermediate for medicinal chemistry applications. Recent studies have highlighted its potential in the synthesis of kinase inhibitors and other therapeutic agents, aligning with the industry's focus on precision medicine.

The synthesis and characterization of 2-(Difluoromethyl)-4-fluoro-3-methylpyridine-6-acetonitrile involve advanced organic chemistry techniques, including nucleophilic substitution and catalytic fluorination. These methods ensure high purity and yield, which are critical for its use in sensitive applications. Analytical tools such as NMR spectroscopy and mass spectrometry are routinely employed to verify its structural integrity and confirm the presence of key functional groups.

From an industrial perspective, the demand for 2-(Difluoromethyl)-4-fluoro-3-methylpyridine-6-acetonitrile is driven by its compatibility with green chemistry principles. Manufacturers are adopting eco-friendly synthesis routes to reduce waste and energy consumption, addressing the growing consumer demand for sustainable chemical products. This aligns with broader trends in the chemical industry, where environmental responsibility and regulatory compliance are top priorities.

In conclusion, 2-(Difluoromethyl)-4-fluoro-3-methylpyridine-6-acetonitrile (CAS No. 1805465-05-7) represents a cutting-edge compound with multifaceted applications in agrochemicals and pharmaceuticals. Its unique structural features and adaptability to modern synthetic methods make it a valuable asset for researchers and industries alike. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.